Cas no 379729-91-6 (N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 379729-91-6
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 4713681
• Update Time: 2025-06-08

N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine
• (4,5-Dihydro-thiazol-2-yl)-(2-ethoxy-phenyl)-amine
• Enamine_003037
• Maybridge3_005771
• HMS1402K01
• HMS1447G07
• SBB038416
• NE50917
• IDI1_017158
• (2-ethoxyphenyl)-1,3-thiazolin-2-ylamine
• Z56827845
• N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine

• Inchi： 1S/C11H14N2OS/c1-2-14-10-6-4-3-5-9(10)13-11-12-7-8-15-11/h3-6H,2,7-8H2,1H3,(H,12,13)
• InChI Key： IEZMYQWDZMERPS-UHFFFAOYSA-N
• SMILES： S1C(=NCC1)NC1C=CC=CC=1OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine

Comprehensive Overview of N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 379729-91-6)

N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 379729-91-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiazole ring and ethoxyphenyl moiety, is often explored for its potential applications in drug discovery and functional materials. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways or enhancing material performance.

The thiazole ring, a core component of this compound, is a heterocyclic structure containing sulfur and nitrogen atoms. This motif is prevalent in many biologically active molecules, including antibiotics and antivirals. The presence of the ethoxyphenyl group further enhances the compound's versatility, allowing it to interact with various biological targets or serve as a building block in synthetic chemistry. The combination of these features makes N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine a subject of ongoing research in both academia and industry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their applications in pharmaceuticals and agrochemicals. N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine aligns with this trend, as its structure offers opportunities for derivatization and optimization. For instance, its amine functionality can be modified to create analogs with improved bioavailability or target specificity. Such modifications are often explored in the context of drug design and high-throughput screening, where small molecules are evaluated for their therapeutic potential.

From a synthetic perspective, the preparation of N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine involves multi-step organic reactions, including condensation and cyclization processes. These methods are well-documented in the literature, but researchers continue to refine them to achieve higher yields and purity. The compound's CAS No. 379729-91-6 serves as a unique identifier, facilitating its procurement and reference in scientific studies. Suppliers and manufacturers often highlight this CAS number to ensure accurate identification and traceability.

Beyond its chemical properties, N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine has also been investigated for its potential role in material science. The thiazole ring's electron-rich nature makes it a candidate for use in conductive polymers or optoelectronic devices. This interdisciplinary appeal underscores the compound's relevance in both life sciences and engineering applications. As such, it frequently appears in patents and research papers focusing on advanced materials and nanotechnology.

Given the growing interest in sustainable chemistry, researchers are also exploring eco-friendly synthesis routes for N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine. Green chemistry principles, such as minimizing waste and using renewable reagents, are being applied to its production. This aligns with broader industry trends toward environmentally friendly processes and circular economy practices. Such efforts not only reduce the environmental footprint but also enhance the compound's appeal to ethical investors and regulatory bodies.

In summary, N-(2-Ethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 379729-91-6) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structure, combined with the growing demand for heterocyclic compounds, positions it as a valuable subject for future research. Whether in drug discovery, advanced materials, or green chemistry, this compound continues to inspire innovation and scientific exploration.